Cas no 648417-96-3 (Benzenecarboximidamide, 4,4'-(2,4-thiophenediyl)bis-)

Benzenecarboximidamide, 4,4'-(2,4-thiophenediyl)bis- structure
648417-96-3 structure
Product Name:Benzenecarboximidamide, 4,4'-(2,4-thiophenediyl)bis-
CAS No:648417-96-3
MF:C18H16N4S
MW:320.411441802979
CID:415231
PubChem ID:10064632
Update Time:2025-04-19

Benzenecarboximidamide, 4,4'-(2,4-thiophenediyl)bis- Chemical and Physical Properties

Names and Identifiers

    • Benzenecarboximidamide, 4,4'-(2,4-thiophenediyl)bis-
    • 4-[4-(4-carbamimidoylphenyl)thiophen-2-yl]benzenecarboximidamide
    • 648417-96-3
    • DTXSID50435085
    • SCHEMBL5310670
    • Inchi: 1S/C18H16N4S/c19-17(20)13-5-1-11(2-6-13)15-9-16(23-10-15)12-3-7-14(8-4-12)18(21)22/h1-10H,(H3,19,20)(H3,21,22)
    • InChI Key: UYPLKQKDGJVOME-UHFFFAOYSA-N
    • SMILES: S1C=C(C=C1C1C=CC(C(=N)N)=CC=1)C1C=CC(C(=N)N)=CC=1

Computed Properties

  • Exact Mass: 320.10978
  • Monoisotopic Mass: 320.10956770g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 436
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 128Ų

Experimental Properties

  • PSA: 99.74
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